Cas no 7320-52-7 (Dibenzofuran, 3-methyl-)

• Product Name: Dibenzofuran, 3-methyl-
• CAS No: 7320-52-7
• MF: C₁₃H₁₀O
• MW: 182.217903614044
• CID: 563113
• PubChem ID: 81754
• Update Time: 2025-04-19

Dibenzofuran, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran, 3-methyl-
• 3-methyldibenzofuran
• EINECS 230-790-4
• JBFNQSFELCVNBC-UHFFFAOYSA-N
• 1MVP2O51LO
• DTXSID80993921
• NS00043559
• 3-Methyldibenzo[b,d]furan
• Q27252624
• SCHEMBL2628334
• UNII-1MVP2O51LO
• 7320-52-7
• FT-0699306

• Inchi： 1S/C13H10O/c1-9-6-7-11-10-4-2-3-5-12(10)14-13(11)8-9/h2-8H,1H3
• InChI Key： JBFNQSFELCVNBC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 182.0732
• Monoisotopic Mass: 182.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 13.1A^2

Experimental Properties

• PSA: 13.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans